Cas no 94268-48-1 ((Z)-3-(Methoxyimino)-1-methylindolin-2-one)

• Product Name: (Z)-3-(Methoxyimino)-1-methylindolin-2-one
• CAS No: 94268-48-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1036323
• PubChem ID: 9566369
• Update Time: 2025-07-16

(Z)-3-(Methoxyimino)-1-methylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(Methoxyimino)-1-methylindolin-2-one
• (3Z)-3-methoxyimino-1-methylindol-2-one
• A916765
• DTXSID00430343
• (3Z)-1-methyl-1H-indole-2,3-dione 3-(O-methyloxime)
• 94268-48-1
• SR-01000640273-1
• CCG-50936

• MDL： MFCD20640357
• Inchi： 1S/C10H10N2O2/c1-12-8-6-4-3-5-7(8)9(10(12)13)11-14-2/h3-6H,1-2H3/b11-9-
• InChI Key： NDWGKGQZFFFRIM-LUAWRHEFSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1C)=N\OC

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.9Ų

(Z)-3-(Methoxyimino)-1-methylindolin-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (Z)-3-(Methoxyimino)-1-methylindolin-2-one

Recent Advances in the Study of (Z)-3-(Methoxyimino)-1-methylindolin-2-one (CAS: 94268-48-1)

The compound (Z)-3-(Methoxyimino)-1-methylindolin-2-one (CAS: 94268-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxindole scaffold, has been investigated for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for future research and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (Z)-3-(Methoxyimino)-1-methylindolin-2-one, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In another groundbreaking study, researchers examined the biological activity of (Z)-3-(Methoxyimino)-1-methylindolin-2-one against a panel of cancer cell lines. The results demonstrated significant inhibitory effects on cell proliferation, particularly in breast and lung cancer models. Mechanistic studies revealed that the compound acts by modulating key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that (Z)-3-(Methoxyimino)-1-methylindolin-2-one could serve as a promising lead compound for the development of targeted cancer therapies.

Further research has also explored the compound's potential in neurodegenerative diseases. A recent preprint on bioRxiv reported that (Z)-3-(Methoxyimino)-1-methylindolin-2-one exhibits neuroprotective properties in vitro, reducing oxidative stress and inflammation in neuronal cells. These effects were attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. While preliminary, these results open new avenues for investigating the compound's therapeutic potential in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of (Z)-3-(Methoxyimino)-1-methylindolin-2-one. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the compound's versatility and potential as a valuable tool in drug discovery and development.

In conclusion, (Z)-3-(Methoxyimino)-1-methylindolin-2-one (CAS: 94268-48-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and potential therapeutic applications, paving the way for future investigations. As research continues, this molecule may hold the key to developing novel treatments for a range of diseases, from cancer to neurodegenerative disorders.